Cas no 323177-96-4 (taurodispacamide A)

• Product Name: taurodispacamide A
• CAS No: 323177-96-4
• MF: C₁₃H₁₆Br₂N₆O₄S
• MW: 512.17693901062
• CID: 2073585
• Update Time: 2025-04-21

taurodispacamide A Chemical and Physical Properties

Names and Identifiers

• taurodispacamide A

• Inchi： 1S/C13H16Br2N6O4S/c14-7-6-9(19-10(7)15)12(22)18-3-1-2-8-11(21-13(16)20-8)17-4-5-26(23,24)25/h2,6,19H,1,3-5H2,(H,18,22)(H,23,24,25)(H3,16,17,20,21)
• InChI Key： RPPSGEYLUBPWMM-UHFFFAOYSA-N
• SMILES： NC1NC(=CCCNC(C2NC(Br)=C(Br)C=2)=O)C(=NCCS(=O)(=O)O)N=1

Computed Properties

• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 26
• XLogP3: 1.212

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives 2-heteroaryl carboxamides